Cas no 20958-18-3 (Dihydroisotanshinone I)

• Product Name: Dihydroisotanshinone I
• CAS No: 20958-18-3
• Molecular Formula: C₁₈H₁₄O₃
• Molecular Weight: 278.3020
• CID: 51699
• PubChem ID: 89406

Dihydroisotanshinone I Properties

Names and Identifiers

• Dihydrotanshinone
• 4,8-Dimethyl-8,9-dihydrophenanthro[3,2-b]furan-7,11-dione
• Dihydroisotanshinone I
• 4,8-dimethyl-8,9-dihydronaphtho[2,1-f][1]benzofuran-7,11-dione
• 15,16-dihydroisotanshinone I
• Phenanthro[3,2-b]furan-7,11-dione,8,9-dihydro-4,8-dimethyl
• [ "" ]
• KXNYCALHDXGJSF-UHFFFAOYSA-N
• 958D183
• 4,8-
• AKOS028109839
• FT-0766994
• HY-B1919
• AC-35146
• Phenanthro[3,2-b]furan-7,11-dione, 8,9-dihydro-4,8-dimethyl-
• PD078596
• SCHEMBL13568194
• CS-6505
• DTXSID60943247
• FS-6927
• 4,8-dimethyl-7H,8H,9H,11H-phenanthro[3,2-b]furan-7,11-dione
• 4,8-Dimethyl-8,9-dihydrophenanthro[3,2-b]furan-7,11-dione #
• Phenanthro(3,2-b)furan-7,11-dione, 8,9-dihydro-4,8-dimethyl-
• 20958-18-3
• A12259
• DB-050318
• 4,8-dimethyl-8H,9H-phenanthro[3,2-b]furan-7,11-dione

• MDL： MFCD21333237
• InChIKey： KXNYCALHDXGJSF-UHFFFAOYSA-N
• Inchi： 1S/C18H14O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)17(20)18-14(16(13)19)10(2)8-21-18/h3-7,10H,8H2,1-2H3
• SMILES： O1C2C(C3C4=C([H])C([H])=C([H])C(C([H])([H])[H])=C4C([H])=C([H])C=3C(C=2C([H])(C([H])([H])[H])C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 278.094294g/mol
• Surface Charge: 0
• XLogP3: 3.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 278.094294g/mol
• Monoisotopic Mass: 278.094294g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 21
• Complexity: 533
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.44760
• PSA: 43.37000
• Refractive Index: 1.67
• Boiling Point: 470.4±45.0 °C at 760 mmHg
• Melting Point: 233°C-234°C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 210.8±28.8 °C
• Color/Form: Red powder
• Sensitiveness: Sensitive to light
• Density: 1.3200

Dihydroisotanshinone I Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Dihydroisotanshinone I Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Diterpenoids